2-(3-(Methylsulfonyl)-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl)isoindoline-1,3-dione
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Description
2-(3-(Methylsulfonyl)-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C20H17N3O5S and its molecular weight is 411.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Novel synthesis methods and the characterization of compounds related to 2-(3-(Methylsulfonyl)-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl)isoindoline-1,3-dione have been developed to explore their potential applications in various fields. For example, the preparation of 2-(2-cyanoethyl)sulfanyl-1H-isoindole-1,3-(2H)-dione and related sulfur-transfer agents demonstrates the versatility of these compounds in synthetic chemistry, offering a pathway to further explore their chemical properties and applications (Klose, Reese, & Song, 1997).
Biological Activities
Compounds featuring the sulfonyl and isoindoline dione moieties have shown promising biological activities, including antimicrobial and antitubercular properties. For instance, a series of novel sulfonyl derivatives as potent antimicrobial and antitubercular agents showcases the potential of these compounds in addressing drug-resistant bacterial infections (Suresh Kumar, Rajendra Prasad, & Chandrashekar, 2013).
Material Science and Catalysis
The development of greener catalytic systems for the synthesis of isoindoline-1,3-dione derivatives highlights the application of these compounds in material science. An efficient synthesis using Water Extract of Onion Peel Ash (WEOPA) method signifies a step towards environmentally friendly synthetic processes, offering a sustainable approach to generating isoindoline-1,3-dione derivatives with applications in material science and as building blocks in medicinal chemistry (Journal, Chia, Chee, Aziz, Radzi, & Kan, 2019).
Antitumor and Pharmacological Evaluation
Exploring the antitumor activities of compounds with similar structural features to this compound has yielded positive results, demonstrating their potential in pharmacological applications. Novel cyclic arylsulfonylureas have shown good inhibitory effects on various cancer cell lines, suggesting the role of these compounds in developing new antitumor drugs (El-Deeb, Bayoumi, El-Sherbeny, & Abdel-Aziz, 2010).
Properties
IUPAC Name |
2-[3-methylsulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]isoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O5S/c1-29(26,27)12-11-16(18-21-17(22-28-18)13-7-3-2-4-8-13)23-19(24)14-9-5-6-10-15(14)20(23)25/h2-10,16H,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMWHEKIPFFXMHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CCC(C1=NC(=NO1)C2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.